Cas no 889957-62-4 (ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate)

• Product Name: ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate
• CAS No: 889957-62-4
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6782991
• PubChem ID: 22308840
• Update Time: 2025-05-24

ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 889957-62-4
• ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate
• AKOS014740283
• CS-0458610
• A1-19007

• Inchi： 1S/C14H16O3/c1-2-17-14(16)9-13(15)12-7-10-5-3-4-6-11(10)8-12/h3-6,12H,2,7-9H2,1H3
• InChI Key： ARKGCKMFJRHZIF-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OCC)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate

Ethyl 3-(2,3-Dihydro-1H-Inden-2-yl)-3-Oxopropanoate: A Comprehensive Overview

Ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate, with the CAS number 889957-62-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of esters and is derived from the indene structure, which is a bicyclic aromatic hydrocarbon. The indene framework in this molecule contributes to its unique electronic properties and potential applications in various industries.

The synthesis of ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent esterification. Recent studies have focused on optimizing these reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high product quality. This approach not only reduces reaction time but also minimizes the formation of by-products, making it more environmentally friendly.

One of the most intriguing aspects of this compound is its ability to act as a precursor in the synthesis of advanced materials. For example, it has been utilized in the preparation of conjugated polymers for organic electronics. These polymers exhibit excellent charge transport properties, making them suitable for applications in flexible displays and photovoltaic devices. The conjugated system in ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate plays a crucial role in determining the electronic characteristics of the resulting materials.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the electronic distribution and stability of ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate. These studies reveal that the molecule's aromaticity and conjugation significantly influence its reactivity under different conditions. Such computational studies are invaluable for predicting the behavior of this compound in various chemical transformations.

In addition to its role in materials science, ethyl 3-(2,3-dihydro-1H-inden-2-yl)-3-oxopropanoate has shown potential in pharmaceutical research. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for drug development. Researchers are currently investigating its ability to interact with specific biological targets, such as enzymes and receptors. Preliminary results indicate that this compound exhibits moderate activity against certain enzymes, warranting further exploration in preclinical studies.

The environmental impact of synthesizing and using ethyl 3-(2,3-dihydro-1H-inden-2-yll)-3-oxypropanoate has also come under scrutiny. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into these processes, such as using biodegradable solvents and recycling by-products. These initiatives align with global efforts to promote eco-friendly chemical practices.

Furthermore, the spectroscopic properties of this compound have been extensively studied using techniques like UV-vis spectroscopy and nuclear magnetic resonance (NMR). These analyses provide critical information about its molecular conformation and stability under varying conditions. For instance, UV-vis spectroscopy has revealed that ethyl 3-(2,3-dihydro-lH-inden-Z-yll)-Z-oxypropanoate exhibits strong absorption bands in the visible region due to its extended conjugation system. Such insights are essential for understanding its behavior in optical applications.

In conclusion, ethyl 3-(Z,Z-dihydro-lH-inden-Z-yll)-Z-oxypropanoate (CAS No: Z89957-ZZ-Z) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and electronic properties make it a valuable tool in organic synthesis, materials science, and pharmaceutical research. Ongoing research continues to uncover new potential uses for this compound while addressing challenges related to sustainability and environmental impact.